7-Cyano-7-deaza-2'-deoxy guanosine

• Molecular Formula: C12H13N5O4
• Molecular Weight: 291.26 g/mol
• InChI: InChI=1S/C12H13N5O4/c13-2-5-3-17(8-1-6(19)7(4-18)21-8)10-9(5)11(20)16-12(14)15-10/h3,6-8,18-19H,1,4H2,(H3,14,15,16,20)/t6-,7+,8+/m0/s1
• InChIKey: QXSULWVDXWTVBZ-XLPZGREQSA-N

7-Cyano-7-deaza-2'-deoxyguanosine: Essential Baseline Data for Scientific Procurement and Experimental Design

7-Cyano-7-deaza-2'-deoxyguanosine (CAS 199859-58-0), also designated dPreQ0, is a modified 2'-deoxynucleoside belonging to the pyrrolo[2,3-d]pyrimidine (7-deazapurine) class. It is characterized by a carbon substitution for the N7 nitrogen of guanine and a cyano (-C≡N) functional group at the 7-position [1]. The compound has a molecular formula of C12H13N5O4 and a molecular weight of 291.26 g/mol [2]. dPreQ0 has been identified as a naturally occurring DNA hypermodification in diverse bacteria and bacteriophages, where it functions as a component of restriction-modification defense systems [3]. Its unique structural features—specifically the 7-deaza scaffold and the electron-withdrawing cyano substituent—confer distinct physicochemical properties that differentiate it from both canonical 2'-deoxyguanosine and unsubstituted 7-deaza-2'-deoxyguanosine analogs.

DNA modification research Detectable biomarker for dpd island-containing bacteria and phages

Antisense probe design Duplex stabilization via 7-cyano-7-deaza scaffold for hybridization studies

Synthetic intermediate Precursor for hypermodified nucleosides such as archaeosine

• [1] Gedara, S. H., Wood, E., Gustafson, A., Liang, C., Hung, S. H., Savage, J., ... & Iwata-Reuyl, D. (2023). 7-Deazaguanines in DNA: functional and structural elucidation of a DNA modification system. Nucleic Acids Research, 51(8), 3836-3854. doi:10.1093/nar/gkad141 View Source
• [2] PubChem. (n.d.). 7-Cyano-7-deaza-2'-deoxyguanosine. Compound Summary. Retrieved April 18, 2026. View Source
• [3] Thiaville, J. J., Kellner, S. M., Yuan, Y., Hutinet, G., Thiaville, P. C., Jumpathong, W., ... & de Crécy-Lagard, V. (2016). Novel genomic island modifies DNA with 7-deazaguanine derivatives. Proceedings of the National Academy of Sciences, 113(11), E1452-E1459. doi:10.1073/pnas.1518570113 View Source

Why Generic 7-Deaza-2'-deoxyguanosine or Canonical dG Cannot Replace 7-Cyano-7-deaza-2'-deoxyguanosine

The substitution of 7-cyano-7-deaza-2'-deoxyguanosine with unmodified 7-deaza-2'-deoxyguanosine or canonical 2'-deoxyguanosine is not functionally equivalent due to fundamental differences in electronic structure, steric profile, and biological recognition. The 7-cyano group introduces a strong electron-withdrawing effect that alters the pKa of the nucleobase and modulates hydrogen-bonding patterns [1]. In contrast, 7-deaza-2'-deoxyguanosine lacks this polar substituent, resulting in diminished duplex stabilization and altered base-pairing thermodynamics. Furthermore, dPreQ0 serves as a specific substrate for the DpdA/DpdB transglycosylase machinery and is the sole precursor for downstream hypermodifications such as dADG and dG+ in bacterial and phage DNA [2]; unmodified analogs are not recognized by this enzymatic pathway. For applications requiring hydrolytic stability at the N7 position, the 7-deaza scaffold in dPreQ0 provides resistance to depurination that is absent in natural dG, but the additional cyano functionality confers unique spectroscopic and electrochemical properties essential for detection and quantification via mass spectrometry or nanopore sequencing [3].

Property

dPreQ0 (Target)

Unmodified 7-deaza-dG / dG

Electronic & H-bonding

7-cyano alters pKa and base-pairing thermodynamics

Lacks polar substituent; duplex stability may differ significantly

Enzymatic substrate specificity

Recognized by DpdA/DpdB transglycosylase for hypermodification

Unmodified analogs may not serve as substrates for this pathway

Detection & quantification

Cyano group provides distinct MS/nanopore signal

Lacks characteristic electronic signature; direct substitution limits detection workflows

• [1] Seela, F., & Budow, S. (2008). 7-Halogenated 7-deazapurine 2′-deoxyribonucleosides: syntheses and properties. Organic & Biomolecular Chemistry, 6(19), 3552-3560. doi:10.1039/b806145a View Source
• [2] Gedara, S. H., Wood, E., Gustafson, A., Liang, C., Hung, S. H., Savage, J., ... & Iwata-Reuyl, D. (2023). 7-Deazaguanines in DNA: functional and structural elucidation of a DNA modification system. Nucleic Acids Research, 51(8), 3836-3854. doi:10.1093/nar/gkad141 View Source
• [3] Detection of preQ0 deazaguanine modifications in bacteriophage CAjan DNA using Nanopore sequencing reveals same hypermodification at two distinct DNA motifs. (2020). Nucleic Acids Research. Abstract retrieved from MIT DSpace. View Source

Quantitative Differentiation Evidence: 7-Cyano-7-deaza-2'-deoxyguanosine vs. Comparators

Natural Occurrence and Quantification in Bacterial DNA: dPreQ0 vs. Canonical dG

In Salmonella enterica serovar Montevideo genomic DNA, 7-cyano-7-deaza-2'-deoxyguanosine (dPreQ0) was detected and quantified at levels of 10 and 30 modifications per 10^6 nucleotides (nt) in two independent samples, respectively, whereas unmodified 2'-deoxyguanosine is present at ~250,000 per 10^6 nt as part of the canonical genome [1]. The modification was completely absent in an isogenic deletion mutant lacking the dpd gene cluster, confirming that dPreQ0 is an enzymatically installed, non-canonical DNA component [1]. In contrast, canonical dG is universally present and does not serve as a detectable marker for the presence of the Dpd restriction-modification system. This quantitative presence enables dPreQ0 to function as a specific biomarker for organisms harboring the dpd island and provides a means to track horizontal gene transfer events [1].

Genomic abundance

Head-to-head

0.004–0.012% of dG level

Supports dPreQ0 as specific biomarker for dpd⁺ strains

Absent in dpd deletion mutant; Salmonella Montevideo data

Evidence Dimension	Abundance in genomic DNA (modifications per 10^6 nucleotides)
Target Compound Data	10 and 30 dPreQ0 per 10^6 nt (two samples)
Comparator Or Baseline	Canonical 2'-deoxyguanosine (dG): ~250,000 per 10^6 nt (baseline genomic abundance)
Quantified Difference	dPreQ0 is present at 0.004-0.012% the level of dG; dPreQ0 is completely absent in dpd deletion strains
Conditions	LC-MS/MS analysis of enzymatic hydrolysates of genomic DNA from S. Montevideo wild-type vs. dpd cluster deletion mutant

Why This Matters

This differential abundance provides a quantitative, sequence-independent marker for studying DNA modification systems and enables procurement decisions based on the need for a naturally occurring, detectable DNA hypermodification.

• [1] Thiaville, J. J., Kellner, S. M., Yuan, Y., Hutinet, G., Thiaville, P. C., Jumpathong, W., ... & de Crécy-Lagard, V. (2016). Novel genomic island modifies DNA with 7-deazaguanine derivatives. Proceedings of the National Academy of Sciences, 113(11), E1452-E1459. doi:10.1073/pnas.1518570113 View Source

Thermal Duplex Stabilization: 7-Cyano-7-deazapurine vs. Unmodified Purine Oligonucleotides

Oligodeoxynucleotides containing 7-cyano-7-deaza-2-amino-2'-deoxyadenosine (a close structural analog with identical 7-cyano-7-deazapurine scaffold) exhibit an increase in thermal melting temperature (Tm) of 3-4°C per single substitution when hybridized to complementary RNA, relative to unmodified control oligonucleotides [1]. For multiple substitutions, the incremental Tm increase per modification is smaller but cumulative. In comparison, unsubstituted 7-deaza-2'-deoxyadenosine provides no such stabilization enhancement [1]. This class-level inference indicates that the 7-cyano group contributes substantially to duplex stabilization via enhanced base stacking and altered hydration, a property expected to translate to the guanosine analog due to the shared 7-deazapurine core [2].

Duplex stabilization

Class-level inference

+3 to +4°C ΔT_m per substitution

Supports antisense probe design; class-level from adenosine analog

Reported for 7-cyano-7-deaza-2-amino-dA; guanosine analog expected similar

Evidence Dimension	Change in thermal melting temperature (ΔTm) per modification upon RNA hybridization
Target Compound Data	Increase of 3-4°C per single substitution (7-cyano-7-deaza-2-amino-2'-deoxyadenosine)
Comparator Or Baseline	Unmodified 2'-deoxyadenosine control oligonucleotide (ΔTm = 0°C baseline)
Quantified Difference	+3 to +4°C per modification
Conditions	Spectroscopic melting experiments in standard phosphate buffer; oligonucleotides hybridized to complementary RNA targets

Why This Matters

Enhanced duplex stability is critical for antisense oligonucleotide therapeutic design and nucleic acid probe development, where higher Tm correlates with improved target affinity and potentially greater potency.

• [1] Balow, G., Mohan, V., Lesnik, E. A., Johnston, J. F., Monia, B. P., & Acevedo, O. L. (1998). Biophysical and antisense properties of oligodeoxynucleotides containing 7-propynyl-, 7-iodo- and 7-cyano-7-deaza-2-amino-2'-deoxyadenosines. Nucleic Acids Research, 26(14), 3350-3357. doi:10.1093/nar/26.14.3350 View Source
• [2] Buhr, C. A., Wagner, R. W., Grant, D., & Froehler, B. C. (1996). Oligodeoxynucleotides containing C-7 propyne analogs of 7-deaza-2'-deoxyguanosine and 7-deaza-2'-deoxyadenosine. Nucleic Acids Research, 24(15), 2974-2980. doi:10.1093/nar/24.15.2974 View Source

Synthetic Utility as Precursor to Hypermodified Nucleosides: PreQ0 vs. Alternative Routes

7-Cyano-7-deazaguanosine (preQ0 nucleoside) serves as the direct synthetic precursor to 7-formamidino-7-deazaguanosine (archaeosine, G+), a hypermodified tRNA nucleoside. Using a method involving ammonia addition to the 7-cyano group, G+ was synthesized from preQ0 nucleoside in 31% yield [1]. In contrast, alternative total synthesis routes starting from 7-cyano-7-deazaadenosine (toyocamycin) achieve only 0.7% overall yield over seven steps [1]. Similarly, synthesis via Pinner reaction conditions yields G+ in 30% but requires eight steps with an overall yield of 0.8% [1]. The 7-cyano group thus provides a versatile chemical handle for further derivatization that is absent in unsubstituted 7-deazaguanosine, making dPreQ0 a valuable building block for accessing a family of biologically relevant hypermodified nucleosides.

Synthetic yield to G⁺

Cross-study comparable

31% vs ≤0.8% overall yield

Supports efficient precursor route for archaeosine

preQ₀ conversion via NH₃ addition vs multi-step alternatives

Evidence Dimension	Synthetic yield for conversion to archaeosine (G+)
Target Compound Data	31% yield from 7-cyano-7-deazaguanosine (preQ0 nucleoside) via NH3 addition
Comparator Or Baseline	Alternative total synthesis from toyocamycin: 0.7% overall yield (7 steps); Pinner reaction route: 30% yield (8 steps, 0.8% overall)
Quantified Difference	31% vs. ≤0.8% overall yield for alternative routes; 7-cyano group enables direct conversion
Conditions	NH3 addition in liquid NH3 with catalytic NH4Cl at ~100°C (McCloskey method)

Why This Matters

For laboratories synthesizing modified nucleosides for structural biology or chemical biology studies, dPreQ0 offers a significantly more efficient entry point to archaeosine and related 7-deazaguanine derivatives, reducing synthetic steps and improving material throughput.

• [1] A practical synthesis of archaeosine and its base. (2018). Tetrahedron, 74(39), 5709-5714. doi:10.1016/j.tet.2018.08.008 View Source

Hydrolytic Stability of 7-Deaza Scaffold: C7 vs. N7 Lesion Mimics

The 7-deaza-2'-deoxyguanosine scaffold provides hydrolytic stability at the C7 position, in contrast to the labile N7-glycosidic bond of natural 2'-deoxyguanosine. This property was exploited to construct a stable DNA-peptide cross-link (DpC) mimic by covalently attaching a 10-mer Myc peptide to the C7 position of 7-deaza-dG [1]. The resulting lesion exhibited translesion synthesis (TLS) efficiency of 76% compared to unmodified control DNA in human HEK 293T cells, and induced 20% targeted G→A and G→T mutations plus 15% semitargeted mutations [1]. In contrast, native N7-dG lesions are hydrolytically unstable and cannot be used for long-term functional studies. While the 7-cyano derivative is not directly studied in this context, the shared 7-deaza core confers the essential hydrolytic stability that makes these analogs valuable as stable lesion mimics for investigating DNA repair and mutagenesis pathways.

TLS efficiency

Supporting evidence

76% TLS; 35% total mutations

Demonstrates 7-deaza scaffold stability for lesion studies

Data for 7-deaza-dG DpC lesion; cyano analog may provide additional detection

Evidence Dimension	Translesion synthesis efficiency and mutation frequency
Target Compound Data	TLS efficiency: 76%; targeted mutations: 20% G→A and G→T; semitargeted mutations: 15% (for 7-deaza-dG DpC lesion)
Comparator Or Baseline	Unmodified control plasmid (100% TLS efficiency, 0% induced mutations)
Quantified Difference	TLS efficiency reduced by 24 percentage points; 35% total induced mutations
Conditions	Plasmid transfection in HEK 293T cells; lesion: 10-mer Myc peptide linked to C7 of 7-deaza-dG

Why This Matters

This evidence demonstrates the utility of the 7-deaza scaffold for creating hydrolytically stable DNA adducts; procurement of dPreQ0 enables analogous stable modification studies with the added functionality of the cyano group for detection or further derivatization.

• [1] Pande, P., Ji, S., Mukherjee, S., & Basu, A. K. (2017). Mutagenicity of a model DNA-peptide cross-link in human cells: roles of translesion synthesis DNA polymerases. Chemical Research in Toxicology, 30(2), 669-677. doi:10.1021/acs.chemrestox.6b00397 View Source

Detection and Mapping via Nanopore Sequencing: dPreQ0-Modified DNA vs. Unmodified DNA

Bacteriophage CAjan genomic DNA containing 7-cyano-7-deazaguanine (dPreQ0) modifications was successfully analyzed using Oxford Nanopore Technologies (ONT) sequencing, enabling the mapping of modification sites to specific sequence contexts (GA and GGC motifs) [1]. The presence of dPreQ0 was dependent on phage-encoded synthesis genes, and deletion of these genes abolished the modification signal [1]. In contrast, unmodified DNA does not produce characteristic current perturbations at these motifs, and canonical 7-deaza-dG modifications lack the distinct electronic signature of the cyano group. This demonstrates that dPreQ0-modified DNA yields a detectable, sequence-specific nanopore signal that can be leveraged for epigenomic mapping and for studying restriction-modification systems in native genomic contexts.

Nanopore detection

Supporting evidence

dPreQ0 detected at GA/GGC motifs

vs no modification signal in knockout

Enables label-free epigenomic mapping of dPreQ0

ONT sequencing of phage CAjan; signal lost upon gene deletion

Evidence Dimension	Detectability of DNA modification by nanopore sequencing
Target Compound Data	dPreQ0 modifications detected at GA and GGC motifs; signal dependent on presence of 7-cyano-7-deazaguanine synthesis genes
Comparator Or Baseline	Unmodified phage DNA or dPreQ0-deficient mutant DNA (no modification signal)
Quantified Difference	Qualitative presence/absence of characteristic ionic current perturbations
Conditions	Oxford Nanopore Technologies (ONT) sequencing of bacteriophage CAjan genomic DNA; CRISPR-Cas9 gene editing to knock out modification genes

Why This Matters

The ability to detect dPreQ0 modifications via nanopore sequencing provides a non-chemical method for mapping this epigenetic mark in native DNA, enabling studies of horizontal gene transfer and phage defense mechanisms without requiring LC-MS instrumentation.

• [1] Detection of preQ0 deazaguanine modifications in bacteriophage CAjan DNA using Nanopore sequencing reveals same hypermodification at two distinct DNA motifs. (2020). Nucleic Acids Research. doi:10.1093/nar/gkaa999 View Source

Recommended Application Scenarios for 7-Cyano-7-deaza-2'-deoxyguanosine Based on Quantitative Evidence

Biomarker Discovery and Epigenomic Mapping of dpd Island-Containing Organisms

Researchers investigating the distribution and function of the dpd restriction-modification gene cluster can use 7-cyano-7-deaza-2'-deoxyguanosine as a quantitative biomarker. LC-MS/MS analysis enables detection of dPreQ0 at levels as low as 10-30 modifications per 10^6 nucleotides, with a limit of detection (LOD) of 0.1-1 fmol using multiple reaction monitoring (MRM) [1][2]. This sensitivity allows for screening bacterial and phage isolates for the presence of this hypermodification, distinguishing dpd+ strains from dpd- mutants or closely related species lacking the island. The compound serves as an essential analytical standard for calibration curves in such studies [2].

Antisense Oligonucleotide Development Requiring Enhanced Duplex Stability

In antisense oligonucleotide (ASO) therapeutic programs where increased target affinity is desired, the 7-cyano-7-deazaguanine scaffold offers a validated strategy for duplex stabilization. Oligonucleotides incorporating this modification are expected to exhibit Tm increases of approximately 3-4°C per substitution relative to unmodified controls, based on class-level evidence from the corresponding adenosine analog [3]. This stabilization can translate into improved potency; for the analogous 7-propyne-7-deaza-dG modification, a 6-fold increase in antisense activity was observed [4]. Procurement of dPreQ0 phosphoramidites enables solid-phase synthesis of modified oligonucleotides for structure-activity relationship (SAR) studies and lead optimization.

Synthesis of Hypermodified Nucleosides for Structural Biology and Chemical Biology

Laboratories engaged in the total synthesis of hypermodified nucleosides such as archaeosine (G+) or queuosine derivatives should prioritize 7-cyano-7-deaza-2'-deoxyguanosine as a key intermediate. The 7-cyano group serves as a versatile chemical handle that can be converted to formamidino, aminomethyl, or amido functionalities via straightforward transformations [5]. The reported 31% yield for archaeosine synthesis from preQ0 nucleoside compares favorably to alternative multi-step routes with overall yields below 1% [5]. This efficiency gain is critical for generating sufficient material for X-ray crystallography, NMR studies, or enzymatic assays.

Construction of Stable DNA Lesion Mimics for DNA Repair and Mutagenesis Studies

For investigators studying translesion synthesis (TLS) and DNA damage responses, the 7-deaza scaffold shared by dPreQ0 provides essential hydrolytic stability at the N7-equivalent position. This enables the construction of stable DNA-peptide cross-links and other adducts that resist depurination during long-term incubations or cellular assays [6]. The cyano substituent offers an additional spectroscopic handle for tracking incorporation and processing. The quantitative mutagenesis data (20% targeted mutations, 15% semitargeted mutations) obtained with 7-deaza-dG lesions [6] establishes a baseline for comparative studies using dPreQ0-containing templates.

Application

Selection Property

Validation Focus

DNA modification biomarker studies

dPreQ0 as quantitative analytical standard

LC-MS/MS detection and abundance quantification

Antisense oligonucleotide duplex stabilization

7-cyano-7-deazapurine Tm enhancement

Duplex melting temperature and target affinity assays

Hypermodified nucleoside synthesis

7-cyano chemical handle for derivatization

Synthetic yield and intermediate efficiency

DNA lesion and repair mechanism studies

7-deaza scaffold hydrolytic stability

Translesion synthesis and mutagenesis endpoint assays

• [1] Thiaville, J. J., Kellner, S. M., Yuan, Y., Hutinet, G., Thiaville, P. C., Jumpathong, W., ... & de Crécy-Lagard, V. (2016). Novel genomic island modifies DNA with 7-deazaguanine derivatives. Proceedings of the National Academy of Sciences, 113(11), E1452-E1459. doi:10.1073/pnas.1518570113 View Source
• [2] Gedara, S. H., Wood, E., Gustafson, A., Liang, C., Hung, S. H., Savage, J., ... & Iwata-Reuyl, D. (2023). 7-Deazaguanines in DNA: functional and structural elucidation of a DNA modification system. Nucleic Acids Research, 51(8), 3836-3854. doi:10.1093/nar/gkad141 View Source
• [3] Balow, G., Mohan, V., Lesnik, E. A., Johnston, J. F., Monia, B. P., & Acevedo, O. L. (1998). Biophysical and antisense properties of oligodeoxynucleotides containing 7-propynyl-, 7-iodo- and 7-cyano-7-deaza-2-amino-2'-deoxyadenosines. Nucleic Acids Research, 26(14), 3350-3357. doi:10.1093/nar/26.14.3350 View Source
• [4] Buhr, C. A., Wagner, R. W., Grant, D., & Froehler, B. C. (1996). Oligodeoxynucleotides containing C-7 propyne analogs of 7-deaza-2'-deoxyguanosine and 7-deaza-2'-deoxyadenosine. Nucleic Acids Research, 24(15), 2974-2980. doi:10.1093/nar/24.15.2974 View Source
• [5] A practical synthesis of archaeosine and its base. (2018). Tetrahedron, 74(39), 5709-5714. doi:10.1016/j.tet.2018.08.008 View Source
• [6] Pande, P., Ji, S., Mukherjee, S., & Basu, A. K. (2017). Mutagenicity of a model DNA-peptide cross-link in human cells: roles of translesion synthesis DNA polymerases. Chemical Research in Toxicology, 30(2), 669-677. doi:10.1021/acs.chemrestox.6b00397 View Source